TM5007
TM5007
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0005894
InChI:
InChI=1S/C24H20N2O6S4/c27-17(25-21-19(23(29)30)13(11-35-21)15-5-3-9-33-15)7-1-2-8-18(28)26-22-20(24(31)32)14(12-36-22)16-6-4-10-34-16/h3-6,9-12H,1-2,7-8H2,(H,25,27)(H,26,28)(H,29,30)(H,31,32)
SMILES:
C1=CSC(=C1)C2=CSC(=C2C(=O)O)NC(=O)CCCCC(=O)NC3=C(C(=CS3)C4=CC=CS4)C(=O)O
Molecular Formula:
C24H20N2O6S4
Molecular Weight:
560.7 g/mol
TM5007
CAS No.:
VCID: VC0005894
Molecular Formula: C24H20N2O6S4
Molecular Weight: 560.7 g/mol
* For research use only. Not for human or veterinary use.
| Product Name | TM5007 |
|---|---|
| Molecular Formula | C24H20N2O6S4 |
| Molecular Weight | 560.7 g/mol |
| IUPAC Name | 2-[[6-[(3-carboxy-4-thiophen-2-ylthiophen-2-yl)amino]-6-oxohexanoyl]amino]-4-thiophen-2-ylthiophene-3-carboxylic acid |
| Standard InChI | InChI=1S/C24H20N2O6S4/c27-17(25-21-19(23(29)30)13(11-35-21)15-5-3-9-33-15)7-1-2-8-18(28)26-22-20(24(31)32)14(12-36-22)16-6-4-10-34-16/h3-6,9-12H,1-2,7-8H2,(H,25,27)(H,26,28)(H,29,30)(H,31,32) |
| Standard InChIKey | USLUSWIVVBUXLU-UHFFFAOYSA-N |
| SMILES | C1=CSC(=C1)C2=CSC(=C2C(=O)O)NC(=O)CCCCC(=O)NC3=C(C(=CS3)C4=CC=CS4)C(=O)O |
| Canonical SMILES | C1=CSC(=C1)C2=CSC(=C2C(=O)O)NC(=O)CCCCC(=O)NC3=C(C(=CS3)C4=CC=CS4)C(=O)O |
| Synonyms | 5,5'''-[(1,6-Dioxo-1,6-hexanediyl)diimino]bis-[2,3-bithiophene]-4'-carboxylic acid |
| PubChem Compound | 4199057 |
| Last Modified | Apr 15 2024 |
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